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Compound of Interest

Compound Name:
1-(2-Amino-4-

bromophenyl)ethanone

Cat. No.: B111471 Get Quote

For immediate reference, the primary disposal route for 1-(2-Amino-4-
bromophenyl)ethanone is to transfer it to a suitable and sealed container for disposal by a

licensed professional waste disposal service. Adherence to local, state, and federal regulations

is mandatory. This guide provides detailed procedures for handling and preparing this chemical

for disposal, ensuring the safety of laboratory personnel and environmental protection.

Key Safety and Hazard Information
1-(2-Amino-4-bromophenyl)ethanone is classified as harmful and an irritant. Proper personal

protective equipment (PPE) must be worn at all times when handling this compound.
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Hazard Classification GHS Hazard Statement Precautionary Measures

Acute Toxicity (Oral) H302: Harmful if swallowed

P264: Wash hands and

exposed skin thoroughly after

handling. P270: Do not eat,

drink or smoke when using this

product. P301+P317: IF

SWALLOWED: Get medical

help.[1]

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of water.[1]

Skin Irritation H315: Causes skin irritation

P280: Wear protective gloves.

P332+P317: If skin irritation

occurs: Get medical help.[1]

Eye Irritation
H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Acute Toxicity (Inhalation) H332: Harmful if inhaled

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.[1]

Respiratory Irritation
H335: May cause respiratory

irritation

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[1][2]
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Experimental Protocol: Spill Management and
Containment
In the event of a spill, immediate containment is crucial to prevent environmental contamination

and personnel exposure.

Methodology:

Evacuate and Ventilate: Immediately alert personnel in the vicinity and ensure the area is

well-ventilated. If the spill is large, evacuate the area.

Don PPE: Wear appropriate PPE, including a respirator, chemical-resistant gloves, safety

goggles, and a lab coat.

Contain the Spill: Prevent the spill from spreading. Do not let the product enter drains,

waterways, or soil.[2]

Absorb the Material: For solid spills, carefully sweep or vacuum the material. Use dry

cleanup procedures and avoid generating dust.[3] For liquid spills or solutions, absorb with

an inert material such as sand, earth, or vermiculite.[3]

Collect Waste: Place all contaminated materials (including the spilled substance, absorbent

material, and any contaminated PPE) into a clean, dry, sealable, and appropriately labeled

container for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 1-(2-Amino-4-bromophenyl)ethanone.
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Start: Have 1-(2-Amino-4-bromophenyl)ethanone for Disposal

Is it a spill?

Is it unused/waste chemical?

Contain Spill & Collect Residue
(Use inert absorbent material)

Yes

Package in a clean, dry, 
sealable, and labeled container

Yes

Store container in a cool, dry, 
well-ventilated, and locked-up area

Contact Environmental Health & Safety (EHS) 
or licensed waste disposal service

Dispose via approved waste disposal plant
in accordance with all regulations

Click to download full resolution via product page

Caption: Disposal workflow for 1-(2-Amino-4-bromophenyl)ethanone.

Procedural Steps for Disposal
This section provides a step-by-step guide for the routine disposal of waste 1-(2-Amino-4-
bromophenyl)ethanone.
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Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing the appropriate PPE:

Impervious gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat or protective clothing.

If there is a risk of dust formation, use a full-face respirator.[4]

Containerization:

Place the waste 1-(2-Amino-4-bromophenyl)ethanone into a suitable, sealable

container.[4] This container should be clearly labeled with the chemical name and

associated hazard symbols.

Ensure the container is stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][5] The storage location should

be secure (e.g., locked up).[1][2]

Consult Regulations and Professional Services:

The primary disposal method is to engage a licensed and approved waste disposal

company.[2][5]

Consult your institution's Environmental Health & Safety (EHS) office for specific

procedures and approved vendors.

Disposal must be conducted in accordance with all applicable local, state, and federal

laws and regulations.[1]

Documentation: Maintain a record of the waste, including the quantity and date of disposal,

as per your institution's guidelines.

Important Note: Never dispose of 1-(2-Amino-4-bromophenyl)ethanone by pouring it down

the drain or mixing it with other waste streams unless explicitly permitted by your EHS office
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and local regulations.[2] Avoid any actions that could create dust or aerosols during handling

and packaging.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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